N-[4-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide

• IUPAC Name: N-[4-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C16H13FN2O2S2/c1-23(20,21)19-14-8-4-11(5-9-14)15-10-22-16(18-15)12-2-6-13(17)7-3-12/h2-10,19H,1H3
• InChI Key: KNNKNJPGMPUIBL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)C2=CSC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O2S2
• Molecular Weight: 348.4 g/mol

Description

N-[4-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide is a chemical compound with potential applications in scientific research. The compound is also known as "compound X" and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-[4-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide involves inhibition of specific enzymes and proteins that are involved in disease pathways. The compound binds to the active site of these enzymes and proteins, preventing them from carrying out their normal functions. This can lead to a reduction in disease symptoms and progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide are dependent on the specific enzymes and proteins that are targeted. In general, the compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. The compound has also been shown to have effects on cellular signaling pathways, such as the PI3K/AKT/mTOR pathway.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide in lab experiments is its specificity for certain enzymes and proteins. This allows researchers to study the effects of inhibiting these targets on disease pathways and cellular signaling. However, one limitation is that the compound may not be effective against all disease pathways or cellular signaling pathways, and further research is needed to determine its full potential.

Future Directions

For research on N-[4-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide include studying its potential as a therapeutic agent for specific diseases, such as cancer and inflammation. Researchers may also investigate the compound's effects on other cellular signaling pathways and its potential for combination therapy with other drugs. Additionally, further research is needed to determine the compound's safety and toxicity profiles.

Synthesis Methods

The synthesis method for N-[4-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide involves a multi-step process. The starting materials include 4-fluoroaniline, thioamide, and p-toluenesulfonyl chloride. The reaction proceeds through a series of steps that involve the formation of intermediate compounds, followed by purification and isolation of the final product. The yield of the final product is typically high, and the purity can be verified using analytical techniques such as HPLC and NMR.

Scientific Research Applications

N-[4-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide has potential applications in scientific research, particularly in the field of drug discovery. The compound has been studied for its ability to inhibit specific enzymes and proteins that are involved in disease pathways, such as cancer and inflammation. The compound has also been studied for its potential as a therapeutic agent, either alone or in combination with other drugs.